molecular formula C13H16BrNO3 B8375490 5-Amino-4-bromo-2-cyclopentylphenyl methyl carbonate

5-Amino-4-bromo-2-cyclopentylphenyl methyl carbonate

Cat. No. B8375490
M. Wt: 314.17 g/mol
InChI Key: RCDRQVBGTJHIBS-UHFFFAOYSA-N
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Description

5-Amino-4-bromo-2-cyclopentylphenyl methyl carbonate is a useful research compound. Its molecular formula is C13H16BrNO3 and its molecular weight is 314.17 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C13H16BrNO3

Molecular Weight

314.17 g/mol

IUPAC Name

(5-amino-4-bromo-2-cyclopentylphenyl) methyl carbonate

InChI

InChI=1S/C13H16BrNO3/c1-17-13(16)18-12-7-11(15)10(14)6-9(12)8-4-2-3-5-8/h6-8H,2-5,15H2,1H3

InChI Key

RCDRQVBGTJHIBS-UHFFFAOYSA-N

Canonical SMILES

COC(=O)OC1=CC(=C(C=C1C2CCCC2)Br)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Alternative Procedure: To a solution of 4-bromo-2-cyclopentyl-5-nitrophenyl methyl carbonate (100 mg, 0.29 mmol) and NiCl2 (49 mg, 0.38 mmol) in methanol (1.0 mL) was added NaBH4 (14 mg, 0.38 mmol) portion-wise at 0° C. The reaction was stirred for 5 min then quenched with NaHCO3 and diluted with ethyl acetate. The reaction mixture was filtered through a pad of Celite and the layers separated. The aqueous layer was re-extracted with ethyl acetate and the combined organic extracts were dried over Na2SO4, filtered and concentrated. Silica gel chromatography (10% ethyl acetate/hexane) provided 5-amino-4-bromo-2-cyclopentylphenyl methyl carbonate (49 mg, 54% yield).
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Synthesis routes and methods II

Procedure details

4-bromo-2-cyclopentyl-5-nitrophenyl methyl carbonate (211 mg, 0.61 mmol) was dissolved in a mixture of glacial acetic acid (3 mL) and water (1 mL). Additional acetic acid (1 mL) was added to facilitate stirring. Zn dust (401 mg, 6.13 mmol) was added at room temperature and the reaction stirred for 10 min. The reaction was diluted with acetonitrile (5 mL) and methanol (5 mL) and filtered. The solution was diluted with ethyl acetate, washed with 50% saturated aqueous NaHCO3 (2×20 mL) and brine, dried over Na2SO4, filtered, and dried down to provide 5-amino-4-bromo-2-cyclopentylphenyl methyl carbonate as a light orange solid (189 mg, 98% yield). LC/MS m/z 315.0 [M+H]+.
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211 mg
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